(2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate

• IUPAC Name: 1-methoxy-N-[(2,4,5-trimethoxyphenyl)methyl]propan-2-amine;oxalic acid
• InChI: InChI=1S/C14H23NO4.C2H2O4/c1-10(9-16-2)15-8-11-6-13(18-4)14(19-5)7-12(11)17-3;3-1(4)2(5)6/h6-7,10,15H,8-9H2,1-5H3;(H,3,4)(H,5,6)
• InChI Key: JFDGQVGDPLIJTE-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=C(C=C1OC)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C16H25NO8
• Molecular Weight: 359.37 g/mol

Description

(2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate is a chemical compound that has been of interest to the scientific community due to its potential use in various research applications. This compound has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of (2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate involves its binding to the 5-HT2A receptor. This binding results in the activation of the receptor and subsequent downstream signaling pathways. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. One such effect is the modulation of serotonin release. This compound has been shown to increase the release of serotonin in certain brain regions, which may contribute to its effects on behavior and cognition. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate in lab experiments is its high affinity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various processes. Additionally, the synthesis method for this compound has been optimized to produce high yields with high purity. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of (2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate. One direction is the development of more selective compounds that target specific serotonin receptors. This could lead to the development of more effective treatments for various diseases. Another direction is the study of the effects of this compound on other neurotransmitter systems, such as the dopamine and glutamate systems. This could provide insights into the role of these systems in various processes. Finally, the development of new synthesis methods for this compound could lead to improvements in yield and purity, making it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has been of interest to the scientific community due to its potential use in various research applications. This compound has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. There are several future directions for the study of this compound, which could lead to new insights into the role of serotonin receptors and other neurotransmitter systems in various processes.

Synthesis Methods

The synthesis method of (2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate involves the reaction of 2-methoxy-1-methylethylamine with 2,4,5-trimethoxybenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then reacted with oxalic acid to produce the oxalate salt of the compound. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

(2-methoxy-1-methylethyl)(2,4,5-trimethoxybenzyl)amine oxalate has been studied for its potential use in various research applications. One such application is in the study of serotonin receptors. This compound has been shown to have a high affinity for the 5-HT2A receptor, which is involved in various physiological and pathological processes. By studying the interaction between this compound and the 5-HT2A receptor, researchers can gain a better understanding of the role of this receptor in various processes.